Cas no 173593-74-3 (Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)-)

Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)- structure
173593-74-3 structure
Product Name:Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)-
CAS No:173593-74-3
MF:C13H12N2O
MW:212.247182846069
CID:1358240
Update Time:2024-08-17

Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (1-methyl-3-oxo-3-phenylpropyl)-
    • Propanedinitrile, 2-(1-methyl-3-oxo-3-phenylpropyl)-
    • Inchi: 1S/C13H12N2O/c1-10(12(8-14)9-15)7-13(16)11-5-3-2-4-6-11/h2-6,10,12H,7H2,1H3
    • InChI Key: JUKCBLRGDUVDCN-UHFFFAOYSA-N
    • SMILES: C(#N)C(C(C)CC(=O)C1=CC=CC=C1)C#N

Computed Properties

  • Exact Mass: 212.09506

Experimental Properties

  • Density: 1.111±0.06 g/cm3(Predicted)
  • Boiling Point: 416.7±35.0 °C(Predicted)
  • PSA: 64.65
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